Cas no 408-27-5 (8-fluorooctan-1-ol)

• Product Name: 8-fluorooctan-1-ol
• CAS No: 408-27-5
• MF: C₈H₁₇FO
• MW: 148.218386411667
• CID: 841733
• PubChem ID: 9856
• Update Time: 2025-04-19

8-fluorooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 8-fluorooctan-1-ol
• 8-FLUORO-1-OCTANOL
• BRN 1698110
• 1-OCTANOL, 8-FLUORO-
• 8-Fluor-1-octanol
• 8-Fluor-octan-1-ol
• 8-fluoro-octan-1-ol
• 8-Fluorooctanol
• AC1L1TZ7
• AC1Q4OSN
• CTK4I3840
• DTXSID30961216
• omega-Fluorooctanol
• 4-01-00-01766 (Beilstein Handbook Reference)
• SCHEMBL2541526
• 408-27-5

• Inchi： 1S/C8H17FO/c9-7-5-3-1-2-4-6-8-10/h10H,1-8H2
• InChI Key： DGGXBEHZGMUMOU-UHFFFAOYSA-N
• SMILES： FCCCCCCCCO

Computed Properties

• Exact Mass: 148.12641
• Monoisotopic Mass: 148.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols